![molecular formula C11H13ClF3N B6267004 rac-[(1R,2R)-2-[3-(trifluoromethyl)phenyl]cyclopropyl]methanamine hydrochloride CAS No. 1142815-94-8](/img/no-structure.png)
rac-[(1R,2R)-2-[3-(trifluoromethyl)phenyl]cyclopropyl]methanamine hydrochloride
Overview
Description
Rac-[(1R,2R)-2-[3-(trifluoromethyl)phenyl]cyclopropyl]methanamine hydrochloride, often referred to as RCPM-HCl, is a novel chemical compound with a wide range of potential applications in scientific research. This compound has been studied extensively in recent years due to its interesting chemical properties and its ability to interact with various biological systems.
Scientific Research Applications
RCPM-HCl has been studied extensively in recent years due to its interesting chemical properties and its ability to interact with various biological systems. It has been used in a wide range of scientific research applications, including drug discovery, pharmacological research, and biotechnology. For example, RCPM-HCl has been used to study the effects of various drugs on the central nervous system, as well as to investigate the mechanisms of drug action. Additionally, this compound has been used to study the biochemical and physiological effects of various compounds on cells and tissues.
Mechanism of Action
The mechanism of action of RCPM-HCl is still not completely understood. However, it is believed that this compound interacts with various biological systems by binding to specific receptors on the surface of cells. This binding triggers a cascade of biochemical and physiological changes that lead to the desired effect. Additionally, RCPM-HCl may also interact with various enzymes and proteins in the body, further affecting the biochemical and physiological processes of the body.
Biochemical and Physiological Effects
RCPM-HCl has been shown to have a wide range of biochemical and physiological effects. For example, this compound has been found to have anti-inflammatory and analgesic properties, as well as to reduce the activity of certain enzymes involved in inflammation. Additionally, this compound has been found to have neuroprotective and neuroregenerative effects, as well as to reduce the activity of certain enzymes involved in neurodegenerative diseases. Finally, this compound has also been found to have anti-cancer properties, as well as to inhibit the growth of certain cancer cells.
Advantages and Limitations for Lab Experiments
One of the main advantages of using RCPM-HCl in laboratory experiments is that it is relatively easy to synthesize and is readily available. Additionally, this compound is relatively stable and can be stored for long periods of time without significant degradation. Finally, this compound is non-toxic and has low bioavailability, making it relatively safe to use in laboratory experiments.
However, there are some limitations to using RCPM-HCl in laboratory experiments. For example, this compound is not water-soluble, making it difficult to use in aqueous solutions. Additionally, this compound has low bioavailability, making it difficult to study its effects in vivo. Finally, this compound has a relatively short half-life, making it difficult to study its effects over long periods of time.
Future Directions
There are a number of potential future directions for research on RCPM-HCl. For example, further research could be conducted to investigate the mechanism of action of this compound and to identify its potential therapeutic applications. Additionally, further research could be conducted to investigate the biochemical and physiological effects of this compound and to identify potential drug targets. Finally, further research could be conducted to investigate the effects of RCPM-HCl on various diseases and to identify potential therapeutic agents.
Synthesis Methods
The synthesis of RCPM-HCl involves a two-step process. The first step involves the reaction of 1,2-dichlorocyclopropane with 3-trifluoromethylbenzaldehyde in the presence of a base (such as sodium hydroxide or potassium carbonate) to form an intermediate product, rac-[(1R,2R)-2-[3-(trifluoromethyl)phenyl]cyclopropyl]methanamine. This intermediate product is then reacted with hydrochloric acid to form the final product, RCPM-HCl.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-[(1R,2R)-2-[3-(trifluoromethyl)phenyl]cyclopropyl]methanamine hydrochloride involves the preparation of the cyclopropane intermediate followed by the addition of the amine group. The racemic mixture is obtained by using a racemic starting material or by resolving the enantiomers at a later stage.", "Starting Materials": [ "3-(trifluoromethyl)benzene", "1,2-dibromoethane", "Sodium hydride", "Methanol", "Ammonium chloride", "Sodium hydroxide", "Hydrochloric acid" ], "Reaction": [ "Step 1: Preparation of 1,2-dibromo-3-(trifluoromethyl)benzene by bromination of 3-(trifluoromethyl)benzene with bromine in the presence of a catalyst.", "Step 2: Preparation of cyclopropane intermediate by reaction of 1,2-dibromo-3-(trifluoromethyl)benzene with sodium hydride in dry dimethylformamide (DMF) at room temperature.", "Step 3: Addition of amine group by reaction of the cyclopropane intermediate with methanamine in methanol at reflux temperature.", "Step 4: Resolution of enantiomers by reaction of the racemic mixture with a resolving agent such as tartaric acid or by chromatography.", "Step 5: Formation of hydrochloride salt by reaction of the amine with hydrochloric acid in the presence of a base such as sodium hydroxide or ammonium chloride." ] } | |
CAS RN |
1142815-94-8 |
Molecular Formula |
C11H13ClF3N |
Molecular Weight |
251.7 |
Purity |
95 |
Origin of Product |
United States |
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